Cas no 856319-57-8 (3-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl)oxy)-4-(trimethylammonio)butanoate)

• Product Name: 3-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl)oxy)-4-(trimethylammonio)butanoate
• CAS No: 856319-57-8
• MF: C₁₂H₁₇N₃O₆
• MW: 299.279883146286
• CID: 1085329
• PubChem ID: 22450956
• Update Time: 2025-04-20

3-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl)oxy)-4-(trimethylammonio)butanoate Chemical and Physical Properties

Names and Identifiers

• 3-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl)oxy)-4-(trimethylammonio)butanoate
• 856319-57-8
• 160468-17-7
• Levocarnitine orotate
• L-CARNITINE OROTATE
• Carnitine orotate
• DTXSID10625708
• AKOS015895303
• 3-(2,4-dioxo-1H-pyrimidine-6-carbonyl)oxy-4-(trimethylazaniumyl)butanoate
• 3-[(2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl)oxy]-4-(trimethylazaniumyl)butanoate
• FT-0603071
• L-CARNITINEOROTATE
• FT-0639032
• 3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyloxy)-4-(trimethylammonio)butanoate
• SCHEMBL3229172
• DB-043459

• Inchi： 1S/C12H17N3O6/c1-15(2,3)6-7(4-10(17)18)21-11(19)8-5-9(16)14-12(20)13-8/h5,7H,4,6H2,1-3H3,(H2-,13,14,16,17,18,20)
• InChI Key： VOTPLFCPIRIALF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NC(N1)=O)=O)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 299.11173527g/mol
• Monoisotopic Mass: 299.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 125Ų